Cas no 84501-64-4 (Piperazine-2-carboxamide)

Piperazine-2-carboxamide structure

Product Name:Piperazine-2-carboxamide

CAS No:84501-64-4

MF:C₅H₁₁N₃O

MW:129.160340547562

MDL:MFCD01632533

CID:724972

PubChem ID:3019914

Update Time:2024-10-26

Piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Piperazine-2-carboxamide
- 2-Piperazinecarboxamide
- 2-Carbamoylpiperazine
- EINECS 282-984-3
- BS-13023
- piperazine-2-(RS)-carboxamide
- piperazine-2-carboxylic acid amide
- Piperazine-2-carboximidic acid
- (R,S)-piperazine-2-carboxamide
- DB-015968
- SCHEMBL5328
- 84501-64-4
- G22654
- MFCD01632533
- AKOS001276030
- SB47194
- AKOS016843516
- AC-12782
- EN300-24796
- Z203041340
- piperazine-2-carboxamide, AldrichCPR
- SB47029
- DTXSID001004778
- NS00061549
- MDL： MFCD01632533
- Inchi： 1S/C5H11N3O/c6-5(9)4-3-7-1-2-8-4/h4,7-8H,1-3H2,(H2,6,9)
- InChI Key： BRYCUMKDWMEGMK-UHFFFAOYSA-N
- SMILES： O=C(C1CNCCN1)N

Computed Properties

Exact Mass: 129.090211983g/mol
Monoisotopic Mass: 129.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 188 ºC (methanol )
Boiling Point: 364.2±37.0 °C at 760 mmHg
Flash Point: 174.0±26.5 °C
Solubility: Extremely soluble (1000 g/l) (25 º C),
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Piperazine-2-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Piperazine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM169554-1g	Piperazine-2-carboxamide	84501-64-4	95%	1g	$***	2023-05-29
Chemenu	CM169554-5g	Piperazine-2-carboxamide	84501-64-4	95%	5g	$640	2021-08-05
abcr	AB314480-1 g	Piperazine-2-carboxamide, 95%; .	84501-64-4	95%	1g	€273.70	2023-04-26
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Alichem	A139001972-1g	Piperazine-2-carboxamide	84501-64-4	95%	1g	$207.36	2023-08-31
Enamine	EN300-24796-0.05g	piperazine-2-carboxamide	84501-64-4	95%	0.05g	$61.0	2024-06-19
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Piperazine-2-carboxamide Production Method

Production Method 1

188847-59-8

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

Piperazine additions to C60 - a facile approach to fullerene substitution

Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Production Method 2

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethanol , Acetic acid

Reference

Tetrazole amino acids as competitive NMDA antagonists

Ornstein, Paul L.; et al, Bioorganic & Medicinal Chemistry Letters, 1993, 3(1), 43-8

Production Method 3

140-28-3

15102-42-8

84501-64-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; 80 °C; 48 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

Piperazine additions to C60 - a facile approach to fullerene substitution

Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Production Method 4

19847-12-2

84501-64-4

Reaction Conditions

1.1 Solvents: Ethanol , Water ; 20 min, 100 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 100 °C

Reference

Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide

Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Production Method 5

187589-36-2

84501-64-4

Reaction Conditions

1.1 Reagents: Manganese carbonate , Ammonium nitrate Solvents: Chlorobenzene ; 5 h, reflux

Reference

Selective and efficient heterogeneous hydration of nitriles to amides using silica supported manganese dioxide

Khadilkar, Bhushan M.; et al, Indian Journal of Chemistry, 2003, (11), 2814-2819

Production Method 6

187589-36-2

84501-64-4

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) , Silica

Reference

Totally selective dry microwave assisted amide synthesis by hydration of nitrile using silica supported MnO2 reagent

Khadilkar, Bhushan M.; et al, Synthetic Communications, 2002, 32(11), 1731-1734

Production Method 7

188847-59-8

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

The preparation and structures of non-hydrocarbon functionalized fullerene-diamine adducts

Butts, Craig P.; et al, Chemical Communications (Cambridge, 2003, (13), 1530-1531

Production Method 8

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 100 °C

Reference

Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide

Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Production Method 9

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 5 h, 20 bar, 85 °C

Reference

Preparation of (S)-piperazine-2-carboxylic acid, (R)-piperazine-2-carboxylic acid, and (S)-piperidine-2-carboxylic acid by kinetic resolution of the corresponding racemic carboxamides with stereoselective amidases in whole bacterial cells

Eichhorn, Eric; et al, Tetrahedron: Asymmetry, 1997, 8(15), 2533-2536